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Compound of Interest

Compound Name: Trimethylurea

Cat. No.: B1211377

A Comparative Analysis Remains Elusive Due to
Limited Published Data

Despite a thorough review of peer-reviewed scientific literature, there is a notable absence of
studies validating the specific use of Trimethylurea in research and drug development
applications. While its physicochemical properties are documented, its functional application
and performance compared to other alternatives are not well-established in the public domain.
This scarcity of data prevents the creation of a comprehensive comparison guide with
supporting experimental evidence as requested.

This document, therefore, serves to present the available information on Trimethylurea and its
chemical relatives, highlighting the current knowledge gaps and potential areas for future
investigation.

Physicochemical Properties of Urea Derivatives

To provide a basis for potential future comparative studies, the following table summarizes the
key physicochemical properties of Trimethylurea and two structurally related and more
extensively studied urea derivatives: 1,3-Dimethylurea and Tetramethylurea. This data is
compiled from various chemical databases.
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Property Trimethylurea 1,3-Dimethylurea Tetramethylurea
CAS Number 632-14-4 96-31-1 632-22-4
Molecular Formula C4H10N20 C3H8N20 C5H12N20
Molecular Weight 102.14 g/mol 88.11 g/mol 116.16 g/mol
Melting Point 74-75°C 102-107 °C -1.2°C

Boiling Point 232.55°C 268-270 °C 176.5 °C

Water Solubility Soluble 765 g/L at 21.5 °C Miscible

Potential, Yet Undocumented, Applications

While specific experimental validations for Trimethylurea are lacking, the broader class of urea
derivatives finds applications in various scientific domains[1]. These include:

» Drug Discovery: Urea functionalities are integral to numerous bioactive compounds and are
used to modulate drug potency and selectivity[1].

» Solvents: Tetramethylurea, for instance, is used as an aprotic polar solvent[2].

» Cryoprotectants: While not specifically mentioning Trimethylurea, various chemicals are
used to protect cells and tissues from damage during freezing[3][4][5][6][7]-

The potential for Trimethylurea in these or other applications remains a subject for future
research.

Logical Workflow for Evaluating a Novel Chemical
Compound

For researchers interested in exploring the utility of a compound like Trimethylurea, a
structured experimental workflow is essential. The following diagram illustrates a logical
progression for validating a new chemical entity for a specific application, such as a
cryoprotectant.
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Caption: A logical workflow for the validation of a novel chemical compound.

Conclusion
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The request for a comparison guide validating the use of Trimethylurea cannot be fulfilled at
this time due to a lack of peer-reviewed literature detailing its specific applications and
performance against alternatives. The information available is primarily descriptive of its
chemical and physical properties. Further research is needed to explore and validate the
potential uses of Trimethylurea in scientific and drug development contexts. The provided
workflow and comparative data on related compounds may serve as a starting point for such
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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